Cas no 919033-21-9 (3-(4-ethylpiperazin-1-yl)methylbenzoic acid)

• Product Name: 3-(4-ethylpiperazin-1-yl)methylbenzoic acid
• CAS No: 919033-21-9
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD08687798
• CID: 4719755
• PubChem ID: 17606050
• Update Time: 2025-10-31

3-(4-ethylpiperazin-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ETHYL-PIPERAZIN-1-YLMETHYL)-BENZOIC ACID
• 3-(4-ethylpiperazin-1-ylmethyl)benzoic acid
• 3-[(4-ethylpiperazin-1-yl)methyl]benzoic acid
• 3-(4-ethylpiperazin-1-yl)methylbenzoic acid

• MDL： MFCD08687798
• Inchi： 1S/C14H20N2O2/c1-2-15-6-8-16(9-7-15)11-12-4-3-5-13(10-12)14(17)18/h3-5,10H,2,6-9,11H2,1H3,(H,17,18)
• InChI Key： WVPVMILHHLRMOK-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1CCN(CC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Topological Polar Surface Area: 43.8

3-(4-ethylpiperazin-1-yl)methylbenzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(4-ethylpiperazin-1-yl)methylbenzoic acid

Comprehensive Overview of 3-(4-ethylpiperazin-1-yl)methylbenzoic acid (CAS No. 919033-21-9)

3-(4-ethylpiperazin-1-yl)methylbenzoic acid (CAS No. 919033-21-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a benzoic acid core modified with a 4-ethylpiperazine moiety, which enhances its potential for interaction with biological targets. Researchers are particularly interested in its applications as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound’s molecular structure, characterized by the presence of both a carboxylic acid group and a piperazine ring, makes it a versatile intermediate in organic synthesis. Its lipophilicity and hydrogen-bonding capacity are key factors driving its utility in medicinal chemistry. Recent studies have explored its role in modulating neurotransmitter receptors, which aligns with the growing demand for novel neurological disorder treatments. This connection to CNS drug development has made it a hot topic in academic and industrial research circles.

In the context of current trends, 3-(4-ethylpiperazin-1-yl)methylbenzoic acid is often discussed alongside small-molecule drug candidates and precision medicine. With the rise of AI-driven drug design, computational models frequently highlight this compound’s potential due to its balanced pharmacokinetic properties. Questions like “How does piperazine modification improve drug bioavailability?” or “What are the latest breakthroughs in benzoic acid derivatives for CNS diseases?” reflect the compound’s relevance in modern scientific discourse.

From a synthetic perspective, the compound’s preparation involves multi-step organic reactions, including alkylation and carboxylation processes. Its purity and stability are critical for reproducibility in research, which is why analytical techniques such as HPLC and NMR spectroscopy are routinely employed for quality control. The demand for high-purity 919033-21-9 has increased, particularly among laboratories focusing on high-throughput screening (HTS) and fragment-based drug discovery.

Beyond pharmaceuticals, 3-(4-ethylpiperazin-1-yl)methylbenzoic acid has also been investigated for its potential in material science, particularly in the design of functionalized polymers. Its ability to act as a chelating agent opens doors for applications in catalysis and nanotechnology. This interdisciplinary appeal underscores its importance as a multipurpose chemical entity.

In summary, 3-(4-ethylpiperazin-1-yl)methylbenzoic acid (CAS No. 919033-21-9) represents a compelling case study in the convergence of medicinal chemistry, computational biology, and material engineering. Its structural features and broad applicability ensure its continued prominence in scientific literature and industrial pipelines alike.